Cas no 15874-15-4 (Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI))
15874-15-4 structure
Product Name:Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI)
CAS No:15874-15-4
MF:C24H52O4P2S4Zn
MW:660.283801078796
CID:233653
PubChem ID:177704
Update Time:2025-04-19
Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI)
- Zinc bis[O,O-bis(4-methylpentyl) phosphorodithioate]
- SCHEMBL3369903
- Zinc, bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)-
- 15874-15-4
- Zinc, bis(O,O-bis(4-methylpentyl) phosphorodithioato-S,S')-, (T-4)-
- DTXSID40935983
- 1-Pentanol, 4-methyl-, hydrogen phosphorodithioate, zinc salt
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- Inchi: 1S/2C12H27O2PS2.Zn/c2*1-11(2)7-5-9-13-15(16,17)14-10-6-8-12(3)4;/h2*11-12H,5-10H2,1-4H3,(H,16,17);/q;;+2/p-2
- InChI Key: XXVNOVWCFHSAAK-UHFFFAOYSA-L
- SMILES: [Zn+2].[S-]P(OCCCC(C)C)(OCCCC(C)C)=S.[S-]P(OCCCC(C)C)(OCCCC(C)C)=S
Computed Properties
- Exact Mass: 658.15186
- Monoisotopic Mass: 658.151511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 20
- Complexity: 204
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 36.92
Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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